Cas no 16908-41-1 (Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI))
![Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI) structure](https://www.kuujia.com/scimg/cas/16908-41-1x500.png)
16908-41-1 structure
Product name:Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI)
Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI)
- 2-[[8-[bis(2-hydroxyethyl)amino]-2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidin-4-yl]-(2-hydroxyethyl)amino]ethanol
- 16908-41-1
- NSC-515779
- NSC515779
- DTXSID20325686
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- Inchi: InChI=1S/C22H40N8O4/c1-5-27(6-2)21-23-17-18(19(25-21)29(9-13-31)10-14-32)24-22(28(7-3)8-4)26-20(17)30(11-15-33)12-16-34/h31-34H,5-16H2,1-4H3
- InChI Key: XWUQGOAMGGUIGK-UHFFFAOYSA-N
- SMILES: OCCN(C1=NC(N(CC)CC)=NC2C(=NC(=NC1=2)N(CC)CC)N(CCO)CCO)CCO
Computed Properties
- Exact Mass: 480.3176
- Monoisotopic Mass: 480.317
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 34
- Rotatable Bond Count: 16
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 145Ų
Experimental Properties
- Density: 1.297
- Boiling Point: 702.8°Cat760mmHg
- Flash Point: 378.9°C
- Refractive Index: 1.66
- PSA: 145.44
- LogP: -0.30580
Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI) Related Literature
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Jingxiang Pang RSC Adv., 2019,9, 20982-20988
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Roderick E. Wasylishen Phys. Chem. Chem. Phys., 2002,4, 3591-3600
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Marc Sutter,Wissam Dayoub,Estelle Métay,Yann Raoul,Marc Lemaire Green Chem., 2013,15, 786-797
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Cécile Roche,Jean-Pierre Sauvage,Angélique Sour,Nathan L. Strutt New J. Chem., 2011,35, 2820-2825
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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Rakesh Puttreddy,Ngong Kodiah Beyeh,Elina Kalenius,Robin H. A. Ras,Kari Rissanen Chem. Commun., 2016,52, 8115-8118
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Shuang Liu Dalton Trans., 2017,46, 14509-14518
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Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
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Shouqin Tain,Neway Belachew,Kwadwo Asare Owusu,Xiujian Zhao RSC Adv., 2021,11, 13556-13563
16908-41-1 (Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI)) Related Products
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